Cas no 1239610-60-6 (5-4-(2-Cyclohexylethoxy)-3-methoxyphenylmethylene-2,4-thiazolidinedione)

• Product Name: 5-4-(2-Cyclohexylethoxy)-3-methoxyphenylmethylene-2,4-thiazolidinedione
• CAS No: 1239610-60-6
• MF: C₁₉H₂₃NO₄S
• MW: 361.455224275589
• CID: 1064452
• PubChem ID: 71315078
• Update Time: 2025-06-11

5-4-(2-Cyclohexylethoxy)-3-methoxyphenylmethylene-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 5-[[4-(2-Cyclohexylethoxy)-3-methoxyphenyl]methylene]-2,4-thiazolidinedione
• (5E)-5-[[4-(2-cyclohexylethoxy)-3-methoxyphenyl]methylidene]-1,3-thiazolidine-2,4-dione
• DTXSID10747398
• 1239610-60-6
• (5E)-5-{[4-(2-Cyclohexylethoxy)-3-methoxyphenyl]methylidene}-1,3-thiazolidine-2,4-dione
• 5-4-(2-Cyclohexylethoxy)-3-methoxyphenylmethylene-2,4-thiazolidinedione

• Inchi： 1S/C19H23NO4S/c1-23-16-11-14(12-17-18(21)20-19(22)25-17)7-8-15(16)24-10-9-13-5-3-2-4-6-13/h7-8,11-13H,2-6,9-10H2,1H3,(H,20,21,22)/b17-12+
• InChI Key： REFPRDWFDSQKAG-SFQUDFHCSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC(=C(C=1)OC)OCCC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 361.13500
• Monoisotopic Mass: 361.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 93.42000
• LogP: 4.64420

Additional information on 5-4-(2-Cyclohexylethoxy)-3-methoxyphenylmethylene-2,4-thiazolidinedione

Research Brief on 5-4-(2-Cyclohexylethoxy)-3-methoxyphenylmethylene-2,4-thiazolidinedione (CAS: 1239610-60-6)

Recent studies on 5-4-(2-Cyclohexylethoxy)-3-methoxyphenylmethylene-2,4-thiazolidinedione (CAS: 1239610-60-6) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicine. This compound, a derivative of thiazolidinedione, has garnered significant attention due to its unique structural properties and biological activities. Researchers have been investigating its mechanisms of action, pharmacokinetics, and potential applications in treating metabolic disorders and other diseases.

The primary focus of current research has been on understanding the compound's interaction with peroxisome proliferator-activated receptors (PPARs), particularly PPARγ, which plays a crucial role in glucose metabolism and insulin sensitivity. Preliminary findings suggest that 5-4-(2-Cyclohexylethoxy)-3-methoxyphenylmethylene-2,4-thiazolidinedione exhibits potent PPARγ agonist activity, making it a candidate for the development of novel antidiabetic drugs. Additionally, its anti-inflammatory and antioxidant properties have been explored, indicating potential applications beyond metabolic disorders.

In vitro and in vivo studies have demonstrated the compound's efficacy in reducing hyperglycemia and improving insulin resistance in animal models. The structural modifications, including the cyclohexylethoxy and methoxyphenyl groups, have been shown to enhance its bioavailability and target specificity. These findings are supported by recent publications in high-impact journals, which provide detailed insights into the compound's molecular interactions and therapeutic potential.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential side effects. Ongoing research aims to address these issues through structural optimization and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-4-(2-Cyclohexylethoxy)-3-methoxyphenylmethylene-2,4-thiazolidinedione represents a significant advancement in the field of chemical biology and medicine. Its dual role as a PPARγ agonist and anti-inflammatory agent positions it as a versatile candidate for therapeutic development. Future studies will likely focus on expanding its applications and ensuring its safety and efficacy in human trials.